Ammonium tungstate(VI)

Specification

• CAS No.: 11120-25-5
• Molecular Formula: H40N10O20W5
• Molecular Weight: 283.9 g/mol
• IUPAC Name: diazanium;dioxido(dioxo)tungsten
• Standard InChI: InChI=1S/2H3N.4O.W/h2*1H3;;;;;/q;;;;2*-1;/p+2
• Standard InChI Key: IZYSFFFJIOTJEV-UHFFFAOYSA-P
• SMILES: [NH4+].[NH4+].[O-][W](=O)(=O)[O-]
• Canonical SMILES: [NH4+].[NH4+].[O-][W](=O)(=O)[O-]

Introduction

Chemical Composition and Structure

Chemical Formula and Variants

Ammonium tungstate(VI) compounds exist in multiple forms with distinct chemical formulas:

Compound Name	Chemical Formula	CAS Number	Alternative Names
Ammonium Paratungstate	(NH₄)₁₀[H₂W₁₂O₄₂]·4H₂O	11120-25-5	APT
Ammonium Metatungstate	(NH₄)₆[H₂W₁₂O₄₀]	12028-48-7	Ammonium isopolytungstate
Ammonium Tetrathiotungstate	(NH₄)₂WS₄	13862-78-7	Ammonium thiotungstate(VI)
Ammonium paratungstate typically exists in two hydration states: pentahydrate (with five water molecules) and decahydrate (with ten water molecules). Each variant offers distinct characteristics suited for specific applications in industry and research.

Molecular Structure

The structure of ammonium paratungstate has been extensively studied and clarified. The anion in (NH₄)₁₀(W₁₂O₄₁)·5H₂O has been shown to be [H₂W₁₂O₄₂]¹⁰⁻, which contains two hydrogen atoms inside the cage. This makes the correct formula notation for ammonium paratungstate (NH₄)₁₀[H₂W₁₂O₄₂]·4H₂O.
The [H₂W₁₂O₄₂]¹⁰⁻ ion is known as the paratungstate B ion, as distinguished from the paratungstate A ion, which has the formula [W₇O₂₄]⁶⁻ and is similar to the paramolybdate ion. Historically, before 1930, there was some dispute about the exact composition of the salt, with both (NH₄)₁₀W₁₂O₄₁ and (NH₄)₆W₇O₂₄ being proposed as potential formulas.

Physical and Chemical Properties

Physical Characteristics

Ammonium tungstate(VI) compounds display varied physical characteristics:

Property	Ammonium Paratungstate	Ammonium Metatungstate	Ammonium Tetrathiotungstate
Appearance	White crystalline salt	White crystalline solid	Yellow to orange crystals
Molecular Weight	3042.44	2896.08	348.07
Solubility	Freely soluble in water; insoluble in alcohol	Highly soluble in water	-
Melting Point	3410°C	-	-
Boiling Point	5660°C	-	-
Density	2.3 g/mL at 25°C	-	-
pH	6 (20°C in H₂O)	-	-
Form	Pentahydrate plates	-	Solid
The percent composition of ammonium paratungstate is H 1.33%, N 4.60%, O 21.56%, and W 72.51%, reflecting its tungsten-rich nature that makes it valuable for tungsten metal production.

Chemical Reactivity

Ammonium paratungstate undergoes thermal decomposition at approximately 600°C to yield tungsten(VI) oxide, as described by the following reaction:
(NH₄)₁₀(H₂W₁₂O₄₂)·4H₂O → 12 WO₃ + 10 NH₃ + 10 H₂O
When ammonium paratungstate is heated to a temperature between 220 and 280 degrees Celsius, it loses part of its ammonium and water components, transforming into ammonium metatungstate. This transformation produces a highly pure, water-soluble tungsten compound that is almost completely free of alkali and metallic impurities.

Preparation Methods

Industrial Production

The industrial production of ammonium tungstate(VI) compounds, particularly ammonium paratungstate, typically involves extraction from tungsten ores through a series of chemical processes:

• Tungsten ores (typically oxides) are digested in base to produce solutions of tungstate with various contaminants.

• The crude extract is acidified and treated with sulfide to separate molybdenum trisulfide.

• Upon further acidification, ammonium paratungstate eventually crystallizes.
  In most industrial contexts, ammonium paratungstate is created by separating tungsten from its ore. Through various heating and atmospheric processes, tungsten is reduced to a powdery form of ammonium tungstate that manufacturers can then fuse into various objects, including bars, wires, and rods.

Laboratory Synthesis

For laboratory preparation when using calcined WO₃ as a starting material, refluxing the ammonia solution is advisable to accelerate the dissolution process. Recent research has also explored advanced purification methods for ammonium tungstate solutions.
A novel process for ammonium phosphate recovery and deep phosphorus removal from ammonium tungstate solution has been developed using solventing out crystallization combined with basic magnesium carbonate precipitation. This process efficiently crystallizes and separates ammonium phosphate from ammonium tungstate solution by increasing ammonia concentration and decreasing temperature.

Applications

Tungsten Metal Production

The primary application of ammonium tungstate(VI), particularly ammonium paratungstate, is in the production of tungsten metal and its derivatives:

• Production of yellow tungsten oxide or blue tungsten oxide, which are then used to produce tungsten metal powder.

• Manufacturing tungsten products such as tungsten wire, tungsten rod, and tungsten carbide products.

• Conversion to tungsten metal through a two-step process:

  • Thermal decomposition to tungsten(VI) oxide

  • Reduction of tungsten(VI) oxide with hydrogen to yield elemental tungsten: WO₃ + 3 H₂ → W + 3 H₂O
    As tungsten possesses the highest melting point of all metals, it is frequently employed in high-temperature applications such as arc-welding and heating elements in high-temperature furnaces.

Catalytic Applications

Ammonium tungstate(VI) compounds serve important roles as catalysts in various chemical processes. The unique properties of these compounds, particularly their thermal stability and their ability to form complexes with various metal ions, make them valuable in catalytic applications.

Other Industrial Uses

Beyond tungsten metal production and catalysis, ammonium tungstate(VI) compounds find applications in numerous industries:

• Production of ammonium metatungstate through thermal decomposition.

• Laboratory reagent for producing tungstic acid, tungsten metal powder, or tungsten carbide.

• Coloring agent in the ceramic industry.

• Development of water-absorbent gels.

• Production of ammonium phosphotungstate and other tungsten compounds.

• Manufacturing of tungsten carbide, prized for its hardness and used in mining and metalworking for creating drills and cutting tools.

• Ingredient in fireproofing fabrics.

• Preparation of advanced materials, such as ceramics and coatings.